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Compound of Interest

Compound Name: AZ1495

Cat. No.: B10800876 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of AZ1495 in DMSO

and cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving AZ1495?

A1: The recommended solvent for dissolving AZ1495 is dimethyl sulfoxide (DMSO). It is

advisable to use fresh, anhydrous DMSO as the compound's solubility can be significantly

impacted by moisture absorbed by the solvent.[1][2]

Q2: What is the maximum solubility of AZ1495 in DMSO?

A2: The reported solubility of AZ1495 in DMSO varies slightly between suppliers. It is reported

to be at least 5 mg/mL (12.97 mM) and as high as 10 mg/mL (25.94 mM).[2][3] To ensure

complete dissolution, ultrasonic treatment may be necessary.[3]

Q3: How should I prepare a stock solution of AZ1495 in DMSO?

A3: To prepare a stock solution, add the appropriate volume of fresh DMSO to your vial of

AZ1495 powder to achieve the desired concentration. Vortex and, if necessary, sonicate the

solution to ensure it is fully dissolved. For example, to make a 10 mM stock solution, you would

dissolve the appropriate mass of AZ1495 in the calculated volume of DMSO.
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Q4: How should I store the solid compound and my DMSO stock solution?

A4: Solid AZ1495 powder should be stored at -20°C for long-term stability (up to 3 years).[2]

Once dissolved in DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -80°C for up to one year.[2]

Q5: Is there any information on the stability of AZ1495 in cell culture media?

A5: Currently, there is no publicly available data specifically detailing the stability of AZ1495 in

various cell culture media. The stability of a compound in aqueous solutions like culture media

can be influenced by factors such as pH, temperature, and the presence of media components.

[1] It is recommended to prepare fresh dilutions of AZ1495 in your culture medium for each

experiment. For long-term experiments, the stability should be validated.

Q6: What is the recommended final concentration of DMSO in my cell culture experiments?

A6: It is a general recommendation to keep the final concentration of DMSO in your cell culture

medium below 0.5% to avoid cytotoxic effects. However, the tolerance of different cell lines to

DMSO can vary, so it is advisable to run a vehicle control (medium with the same percentage

of DMSO as your treated samples) to assess any potential effects on your cells.
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Issue Possible Cause Recommendation

Precipitation observed when

diluting DMSO stock solution in

culture media.

The compound has limited

solubility in aqueous solutions.

The final concentration in the

media might be too high.

Perform a serial dilution of your

DMSO stock solution in the

culture medium. Ensure

thorough mixing after each

dilution step. It is also

advisable to warm the culture

medium to 37°C before adding

the compound. If precipitation

persists, consider lowering the

final concentration of AZ1495.

Inconsistent or unexpected

results in cell-based assays.

Degradation of AZ1495 in the

culture medium during the

experiment. Inaccurate

concentration of the stock

solution due to improper

storage or handling.

Prepare fresh dilutions of

AZ1495 in culture medium for

each experiment. Avoid storing

the compound diluted in

culture medium for extended

periods. Always use a freshly

thawed aliquot of your DMSO

stock solution. Validate the

concentration of your stock

solution if you suspect

degradation.

Difficulty dissolving AZ1495

powder in DMSO.

The DMSO may have

absorbed moisture. The

concentration is too high.

Use a fresh, unopened bottle

of anhydrous DMSO. Gentle

warming to 37°C and

sonication can aid in

dissolution.[3] If the compound

still does not dissolve, you may

be exceeding its solubility limit.

Data Presentation
Table 1: Solubility of AZ1495 in DMSO
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Supplier
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Notes

MedchemExpress 10 25.94

Need ultrasonic;

Hygroscopic DMSO

has a significant

impact on the

solubility.[3]

Selleck Chemicals 5 12.97

Moisture-absorbing

DMSO reduces

solubility. Please use

fresh DMSO.[2]

Table 2: Storage Recommendations for AZ1495

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [2]

In DMSO -80°C 1 year [2]

Experimental Protocols
Protocol for Preparing AZ1495 Stock Solution in DMSO

Equilibrate the vial of AZ1495 powder to room temperature before opening.

Add the calculated volume of fresh, anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex the vial for at least 30 seconds to mix.

If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.

Visually inspect the solution to ensure there is no visible precipitate.
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C.

Protocol for Assessing the Stability of AZ1495 in Cell
Culture Media
Since no specific stability data for AZ1495 in culture media is available, researchers can

perform their own stability assessment using the following general protocol:

Prepare a working solution of AZ1495: Dilute your DMSO stock solution of AZ1495 into pre-

warmed (37°C) cell culture medium to your desired final concentration. Ensure the final

DMSO concentration is consistent across all samples and is non-toxic to your cells (typically

≤0.5%).

Incubation: Incubate the AZ1495-containing medium under standard cell culture conditions

(37°C, 5% CO₂).

Time-point collection: At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), collect aliquots of

the medium.

Sample analysis: Analyze the concentration of intact AZ1495 in the collected aliquots using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Data analysis: Compare the concentration of AZ1495 at each time point to the initial

concentration at time 0 to determine the percentage of compound remaining.
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Caption: Workflow for preparing AZ1495 solutions for cell-based assays.
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Caption: Simplified IRAK4 signaling pathway and the point of inhibition by AZ1495.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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